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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001

Disclaimer: No official Safety Data Sheet (SDS) for NPD7155 was found in publicly available
resources. The following information is a guideline compiled from the known chemical
properties of NPD7155, safety protocols for the general class of MTH1 inhibitors, and standard
laboratory safety practices. Researchers, scientists, and drug development professionals
should always consult with their institution's Environmental Health and Safety (EHS)
department and refer to any information provided by the chemical supplier before handling this
compound.

Compound Identification and Properties

NPD7155 is identified as a potent MTH1 (MutT Homolog 1) inhibitor used in research settings.
MTH1 is an enzyme that sanitizes oxidized nucleotide pools, and its inhibition can lead to DNA
damage and cell death in cancer cells. As a potent enzyme inhibitor, NPD7155 should be
handled with care, assuming it is a potentially hazardous compound.

Table 1: Chemical and Physical Properties of NPD7155
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Property Value Source
PubChem CID 95407155 PubChem
Molecular Formula C17H24N204 PubChem[1]
Molecular Weight 320.4 g/mol PubChem[1]

1-[(2R)-1-(3-amino-4-
IUPAC Name methoxyphenyl)-1-oxobutan-2-  PubChem[1]

yl]piperidine-4-carboxylic acid

Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor

6 PubChem([1]
Count
Rotatable Bond Count 6 PubChem[1]
Topological Polar Surface Area  92.9 A2 PubChem[1]

Personal Protective Equipment (PPE)

Given that NPD7155 is a potent biological agent and likely a powdered solid, appropriate
measures must be taken to prevent inhalation, ingestion, and skin contact. The following PPE
is recommended based on general safety data for MTHL1 inhibitors.

Table 2: Recommended Personal Protective Equipment for Handling NPD7155
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Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.

Prevents skin contact.

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from dust

particles and splashes.

Respiratory Protection

Use a certified respirator (e.g.,
N95 or higher) if handling
outside of a fume hood or if

aerosolization is possible.

Prevents inhalation of the

powdered compound.

Skin and Body Protection

A fully buttoned laboratory
coat. Consider disposable

sleeves for added protection.

Prevents contamination of

personal clothing.

Operational Plan: Step-by-Step Handling

Procedures

This section provides a procedural guide for the safe handling of NPD7155 in a laboratory

setting.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. Follow any specific storage temperature

recommendations from the supplier.

Labeling: Ensure the container is clearly labeled with the compound name and any known

hazard warnings.

3.2. Weighing and Aliquoting (Solid Form)

» Designated Area: Perform all manipulations of the powdered compound within a certified

chemical fume hood or a powder containment hood.
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all
necessary equipment (spatulas, weigh boats, tubes, etc.) within the hood to minimize
movement.

» Weighing: Carefully weigh the desired amount of NPD7155. Use anti-static weigh boats if
necessary. Avoid any actions that could generate dust.

o Cleaning: After weighing, carefully clean all surfaces within the fume hood with an
appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous
waste.

3.3. Solution Preparation

e Solvent Selection: Use a solvent appropriate for NPD7155 as determined by experimental
protocols or supplier information.

e Dissolving: Add the solvent to the weighed solid in a closed container (e.g., a centrifuge
tube). Mix by vortexing or gentle agitation until fully dissolved.

e Handling Solutions: Handle solutions of NPD7155 within the fume hood.
Disposal Plan
All waste materials contaminated with NPD7155 must be treated as hazardous waste.
e Solid Waste:
o Includes contaminated gloves, weigh boats, paper towels, and any other disposable items.

o Collect all solid waste in a dedicated, sealed, and clearly labeled hazardous waste bag or
container.

e Liquid Waste:
o Includes unused solutions of NPD7155 and any solvent rinses of glassware.

o Collect all liquid waste in a sealed, properly labeled, and appropriate hazardous waste
container. Do not mix with other waste streams unless compatibility is confirmed.
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» Disposal:

o Dispose of all hazardous waste through your institution's EHS department according to
local and national regulations.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the safe handling and disposal workflow for
NPD7155.
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Caption: Workflow for the safe handling and disposal of NPD7155.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-npd7155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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